Cas no 308298-17-1 (methyl 4-(1H-1,3-benzodiazol-2-ylsulfanyl)methylbenzoate)

methyl 4-(1H-1,3-benzodiazol-2-ylsulfanyl)methylbenzoate structure
308298-17-1 structure
Product Name:methyl 4-(1H-1,3-benzodiazol-2-ylsulfanyl)methylbenzoate
CAS No:308298-17-1
MF:C16H14N2O2S
MW:298.359562397003
CID:1444603
PubChem ID:667702
Update Time:2025-04-20

methyl 4-(1H-1,3-benzodiazol-2-ylsulfanyl)methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[(1H-benzimidazol-2-ylthio)methyl]-, methyl ester
    • methyl 4-(1H-1,3-benzodiazol-2-ylsulfanyl)methylbenzoate
    • VXLRTPFHYDFGCD-UHFFFAOYSA-N
    • 4-(1H-Benzoimidazol-2-ylsulfanylmethyl)-benzoic acid methyl ester
    • SMSF0015914
    • STK891696
    • Oprea1_090830
    • methyl 4-(1H-benzimidazol-2-ylsulfanylmethyl)benzoate
    • Methyl 4-((1H-benzo[d]imidazol-2-ylthio)methyl)benzoate
    • F0829-0007
    • CB06643
    • methyl 4-(((1H-benzo[d]imidazol-2-yl)thio)methyl)benzoate
    • Z17122838
    • methyl 4-[(1H-benzimidazol-2-ylsulfanyl)methyl]benzoate
    • AKOS000539892
    • BIM-0004478.P001
    • methyl 4-((1H-benzo[d]imidazole-2-ylthio)methyl)benzoate
    • Oprea1_266454
    • methyl 4-[(1H-1,3-benzodiazol-2-ylsulfanyl)methyl]benzoate
    • SCHEMBL1061025
    • 308298-17-1
    • AF-399/37305044
    • 4-(1H-Benzimidazol-2-ylsulfanylmethyl)-benzoic acid methyl ester
    • CBMicro_004396
    • Inchi: 1S/C16H14N2O2S/c1-20-15(19)12-8-6-11(7-9-12)10-21-16-17-13-4-2-3-5-14(13)18-16/h2-9H,10H2,1H3,(H,17,18)
    • InChI Key: VXLRTPFHYDFGCD-UHFFFAOYSA-N
    • SMILES: S(C1=NC2C=CC=CC=2N1)CC1C=CC(C(=O)OC)=CC=1

Computed Properties

  • Exact Mass: 298.07772
  • Monoisotopic Mass: 298.07759887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 80.3Ų

Experimental Properties

  • PSA: 54.98

methyl 4-(1H-1,3-benzodiazol-2-ylsulfanyl)methylbenzoate Pricemore >>

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